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Compound of Interest

Compound Name: 5,5'-Dibromo-BAPTA

Cat. No.: B038350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,5'-Dibromo-BAPTA is a high-affinity, selective calcium chelator widely utilized in life sciences

research to investigate the intricate roles of calcium (Ca²⁺) signaling in a vast array of cellular

processes. As a derivative of BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic

acid), it exhibits an intermediate affinity for Ca²⁺, making it an invaluable tool for buffering

intracellular calcium concentrations and studying calcium dynamics in both in vitro and in vivo

models.[1][2] Its utility is further enhanced by its salt form, which can be directly introduced into

cells via microinjection, allowing for precise control over the intracellular concentration of the

chelator.

These application notes provide detailed protocols and quantitative data for the effective use of

5,5'-Dibromo-BAPTA via microinjection for the study of calcium-dependent signaling

pathways.

Physicochemical and Calcium Binding Properties
Understanding the properties of 5,5'-Dibromo-BAPTA is crucial for designing and interpreting

experiments. The tetrapotassium salt is the form typically used for microinjection due to its

solubility in aqueous solutions.
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Property Value

Molecular Formula C₂₂H₁₈Br₂K₄N₂O₁₀

Molecular Weight 786.59 g/mol

Appearance White to off-white solid

Solubility Soluble in water

Calcium Dissociation Constant (Kd) ~1.6 - 3.6 µM (in the absence of Mg²⁺)[1][2]

Key Applications in Calcium Signaling Research
Microinjection of 5,5'-Dibromo-BAPTA is a powerful technique to investigate the role of

intracellular calcium in a variety of cellular processes, including:

Synaptic Transmission and Plasticity: By buffering intracellular calcium in neurons,

researchers can dissect the calcium-dependency of neurotransmitter release and synaptic

plasticity phenomena like long-term potentiation (LTP) and long-term depression (LTD).[1]

Excitation-Contraction Coupling: In muscle cells, 5,5'-Dibromo-BAPTA can be used to study

the precise Ca²⁺ concentrations required to trigger different stages of the contractile process.

Gene Expression and Apoptosis: Investigating the necessity of calcium signaling in the

regulation of gene expression and programmed cell death.

Store-Operated Calcium Entry (SOCE): By buffering the initial Ca²⁺ release from the

endoplasmic reticulum (ER), 5,5'-Dibromo-BAPTA helps to isolate and study the

subsequent activation of store-operated Ca²⁺ channels.

Signaling Pathway Visualization
The following diagram illustrates the central role of intracellular calcium as a second

messenger and the point of intervention for 5,5'-Dibromo-BAPTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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